Cas no 1170071-54-1 (1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea)

• Product Name: 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• CAS No: 1170071-54-1
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6430681
• PubChem ID: 30375914
• Update Time: 2025-05-21

1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• 1-cyclohexyl-3-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
• SR-01000923199
• AKOS024513196
• F5540-0012
• Z413039008
• 1170071-54-1
• VU0646930-1
• SR-01000923199-1
• CHEMBL4971005

• Inchi： 1S/C16H21N3O2/c20-15-9-6-11-10-13(7-8-14(11)19-15)18-16(21)17-12-4-2-1-3-5-12/h7-8,10,12H,1-6,9H2,(H,19,20)(H2,17,18,21)
• InChI Key： TWSIZNSRAUCYEP-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1C=CC2=C(C=1)CCC(=O)N2)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

Professional Introduction to 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1170071-54-1)

1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1170071-54-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The structural framework of this molecule incorporates both cyclohexyl and tetrahydroquinoline moieties, which are known for their diverse pharmacological interactions.

The tetrahydroquinoline moiety is particularly noteworthy as it is a common scaffold in many bioactive molecules. This structural feature has been extensively studied for its role in modulating various biological pathways, including those involved in neurological disorders and cancer. The presence of a urea group in the molecule further enhances its potential as a pharmacophore, allowing for interactions with biological targets such as enzymes and receptors. These characteristics make 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that the cyclohexyl substituent may play a role in stabilizing the molecule's conformation, thereby influencing its bioavailability and efficacy. Additionally, the 2-oxo-tetrahydroquinoline part of the structure is believed to contribute to the compound's ability to interact with specific biological targets, making it a valuable asset in the development of novel therapeutic agents.

In the context of current pharmaceutical research, there is growing interest in exploring the potential of urea-based derivatives as lead compounds for drug discovery. Urea derivatives are known for their versatility and have been successfully incorporated into various therapeutic agents targeting different diseases. The compound 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea exemplifies this trend, combining the advantageous properties of cyclohexyl and tetrahydroquinoline moieties with the pharmacological potential of urea groups.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. The tetrahydroquinoline scaffold has been associated with molecules that exhibit neuroprotective and anti-inflammatory properties. Preliminary studies have hinted at the compound's ability to modulate neurotransmitter systems, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. While these findings are still in early stages, they underscore the importance of continued research into this area.

The synthesis of 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have allowed researchers to access this compound with greater ease. This accessibility is crucial for advancing preclinical studies and ultimately bringing new treatments to patients.

The pharmacokinetic properties of 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that this compound may exhibit favorable properties such as good solubility and moderate bioavailability. These characteristics are desirable for any potential drug candidate and indicate that further exploration is warranted.

In conclusion, 1-cyclohexyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1170071-54-1) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for contributing to advancements in drug development and improving patient outcomes.